Cas no 81067-38-1 (1-Bromo-2,3,5-trichlorobenzene)

• Product name: 1-Bromo-2,3,5-trichlorobenzene
• CAS No: 81067-38-1
• MF: C₆H₂BrCl₃
• MW: 260.343078136444
• MDL: MFCD00070734
• CID: 90794
• PubChem ID: 4382903

1-Bromo-2,3,5-trichlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,3,5-trichlorobenzene
• 2,3,5-Trichlorobromobenzene
• Benzene, 1-bromo-2,3,5-trichloro-
• PubChem3192
• WOIGJFAVHOCDDW-UHFFFAOYSA-
• WOIGJFAVHOCDDW-UHFFFAOYSA-N
• Benzene,1-bromo-2,3,5-trichloro-
• FCH1322852
• BC002414
• AK115319
• 1-bromanyl-2,3,5-tris(chloranyl)benzene
• AX8057273
• ST2415196
• V7840
• B1991
• DTXSID30402674
• MFCD00070734
• FS-4308
• 1-Bromo-2,3,5-trichlorobenzene, 96%
• F21448
• 81067-38-1
• EN300-1704495
• FT-0607438
• 1-bromo-2,3,5-trichloro-benzene
• CS-0157753
• AKOS015834871
• 2,3,5-Trichloorobromobenzene
• A840032
• SCHEMBL6500390
• InChI=1/C6H2BrCl3/c7-4-1-3(8)2-5(9)6(4)10/h1-2H
• SY049203
• 1-Bromo-2,3,5-trichlorobenzene (ACI)
• DTXCID60353529

• MDL： MFCD00070734
• Inchi： 1S/C6H2BrCl3/c7-4-1-3(8)2-5(9)6(4)10/h1-2H
• InChI Key： WOIGJFAVHOCDDW-UHFFFAOYSA-N
• SMILES： ClC1C=C(Br)C(Cl)=C(Cl)C=1
• BRN： 5926729

Computed Properties

• Exact Mass: 257.84100
• Monoisotopic Mass: 257.841
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Surface Charge: 0
• Topological Polar Surface Area: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: solid
• Density: 1.84
• Melting Point: 58.0 to 61.0 deg-C
• Boiling Point: 270.8°C at 760 mmHg
• Flash Point: 129.3°C
• Refractive Index: 1.603
• PSA: 0.00000
• LogP: 4.40930
• Solubility: Uncertain

1-Bromo-2,3,5-trichlorobenzene Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

1-Bromo-2,3,5-trichlorobenzene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Additional information on 1-Bromo-2,3,5-trichlorobenzene

1-Bromo-2,3,5-Trichlorobenzene (CAS No. 81067-38-1): An Overview of Its Properties, Applications, and Recent Research Developments

1-Bromo-2,3,5-trichlorobenzene (CAS No. 81067-38-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry and materials science due to its unique properties and potential applications. This compound is characterized by its bromine and chlorine substituents on a benzene ring, which confer it with specific chemical and physical attributes that make it valuable in various research and industrial contexts.

The molecular structure of 1-Bromo-2,3,5-trichlorobenzene consists of a benzene ring with a bromine atom at the 1-position and chlorine atoms at the 2-, 3-, and 5-positions. This arrangement results in a highly substituted aromatic compound with a molecular weight of 267.34 g/mol. The compound is typically a white crystalline solid at room temperature and has a melting point of approximately 74°C. Its solubility in water is low, but it dissolves readily in organic solvents such as dichloromethane, acetone, and ethanol.

In terms of chemical reactivity, 1-Bromo-2,3,5-trichlorobenzene exhibits typical behavior for halogenated aromatic compounds. The presence of multiple halogen substituents makes it an excellent starting material for various synthetic transformations. For instance, the bromine atom can be readily substituted in nucleophilic aromatic substitution reactions, while the chlorine atoms can participate in electrophilic substitution reactions or undergo dehalogenation under appropriate conditions.

One of the key applications of 1-Bromo-2,3,5-trichlorobenzene is in the synthesis of complex organic molecules and intermediates for pharmaceuticals and agrochemicals. Its high reactivity and stability make it a valuable building block in the development of new drugs and pesticides. Recent research has explored its use in the synthesis of novel compounds with potential therapeutic properties. For example, a study published in the Journal of Organic Chemistry reported the successful synthesis of a series of 1-Bromo-2,3,5-trichlorobenzene-derived compounds that exhibited potent anti-inflammatory activity.

Beyond pharmaceutical applications, 1-Bromo-2,3,5-trichlorobenzene has also found use in materials science. Its unique electronic properties make it suitable for the preparation of functional materials such as polymers and coatings. A recent study published in Advanced Materials highlighted the use of 1-Bromo-2,3,5-trichlorobenzene-based monomers in the synthesis of conductive polymers with enhanced electrical conductivity and thermal stability.

The environmental impact of 1-Bromo-2,3,5-trichlorobenzene is another area of active research. While halogenated aromatic compounds can pose environmental concerns due to their persistence and potential toxicity, recent studies have focused on developing methods to mitigate these effects. For instance, researchers at the University of California have developed a novel biodegradation pathway that effectively breaks down 1-Bromo-2,3,5-trichlorobenzene into less harmful byproducts under controlled conditions.

In conclusion, 1-Bromo-2,3,5-trichlorobenzene (CAS No. 81067-38-1) is a multifaceted compound with a wide range of applications in chemistry and materials science. Its unique molecular structure and reactivity make it an essential component in various synthetic processes and material formulations. Ongoing research continues to uncover new possibilities for its use in pharmaceuticals, agrochemicals, and functional materials while also addressing environmental concerns associated with its use.